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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the solubility and stability of DASA-
58 in Dimethyl Sulfoxide (DMSO), a common solvent for in vitro and in vivo research. DASA-58
is a potent and specific allosteric activator of the M2 isoform of pyruvate kinase (PKM2), a key

enzyme in cancer metabolism.[1][2] Accurate handling and storage of DASA-58 are critical for

obtaining reliable and reproducible experimental results.

Data Presentation
The solubility and recommended storage conditions for DASA-58 in DMSO, as reported by

various suppliers, are summarized below. It is important to note that solubility can be affected

by factors such as the purity of the compound, the water content of the DMSO, and

temperature.
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Parameter Value Source(s)

Solubility in DMSO ≥ 35 mg/mL (≥ 77.17 mM) MedChemExpress[3]

84 mg/mL (185.21 mM) TargetMol[4]

91 mg/mL (200.64 mM) Selleck Chemicals[2]

Storage of Powder -20°C for up to 3 years
MedChemExpress, Selleck

Chemicals

Storage of DMSO Stock

Solution
-80°C for up to 2 years MedChemExpress

-20°C for up to 1 year MedChemExpress

Experimental Protocols
The following are generalized protocols for the preparation, solubility determination, and

stability assessment of DASA-58 in DMSO. These are based on standard laboratory practices

and information gathered from supplier datasheets and research articles.

Protocol 1: Preparation of DASA-58 Stock Solution in
DMSO
This protocol describes the preparation of a concentrated stock solution of DASA-58 in DMSO.

Materials:

DASA-58 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:
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Allow the vial of DASA-58 powder to equilibrate to room temperature before opening to

prevent condensation of atmospheric moisture.

Weigh the desired amount of DASA-58 powder and transfer it to a sterile microcentrifuge

tube or vial.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM, 50 mM, or 100 mM). It is recommended to use fresh, anhydrous DMSO as it is

hygroscopic and absorbed water can reduce the solubility of the compound.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.

Once the DASA-58 is completely dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which

can lead to degradation of the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 2 years).
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Workflow: DASA-58 Stock Solution Preparation

Start: DASA-58 Powder and Anhydrous DMSO

Equilibrate DASA-58 to Room Temperature

Weigh DASA-58 Powder

Add Anhydrous DMSO to Desired Concentration

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready-to-use DASA-58 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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